Cas no 176032-16-9 (Ethanone, 1-[3-[(3-nitro-2-pyridinyl)amino]phenyl]-)

• Product name: Ethanone, 1-[3-[(3-nitro-2-pyridinyl)amino]phenyl]-
• CAS No: 176032-16-9
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 1362501

Ethanone, 1-[3-[(3-nitro-2-pyridinyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-[(3-nitro-2-pyridinyl)amino]phenyl]-

• Inchi： 1S/C13H11N3O3/c1-9(17)10-4-2-5-11(8-10)15-13-12(16(18)19)6-3-7-14-13/h2-8H,1H3,(H,14,15)
• InChI Key： IASGHUZIIANFCX-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(NC2=NC=CC=C2[N+]([O-])=O)=C1)C

Computed Properties

• Exact Mass: 257.08013

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 414.5±40.0 °C(Predicted)
• PSA: 85.13
• pka: 1.29±0.10(Predicted)